Cas no 1261957-69-0 (3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid)

• Product Name: 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid
• CAS No: 1261957-69-0
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18318501
• CID: 2766006
• PubChem ID: 53224432
• Update Time: 2025-06-10

3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid, 95%
• DTXSID80688345
• 3-(4-CHLORO-3-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
• 1261957-69-0
• MFCD18318501
• 3-[4-Chloro-3-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
• 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid

• MDL： MFCD18318501
• Inchi： 1S/C14H10ClNO4/c1-20-14(19)10-6-8(2-3-12(10)15)11-7-16-5-4-9(11)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： FPMDAVQWQMUEAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 291.03
• Monoisotopic Mass: 291.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5A^2
• XLogP3: 2.5

Additional information on 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid

Recent Advances in the Study of 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid (CAS: 1261957-69-0)

The compound 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid (CAS: 1261957-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both chloro and methoxycarbonyl substituents on the phenyl ring, coupled with the isonicotinic acid moiety, suggests a versatile scaffold capable of interacting with various biological targets.

Recent research has focused on elucidating the synthetic pathways and optimizing the yield of 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, which significantly improved efficiency and reduced byproduct formation. The method employs a palladium-catalyzed cross-coupling reaction, demonstrating high regioselectivity and yielding the desired product in over 85% purity. This advancement is expected to facilitate further pharmacological evaluations of the compound.

In addition to synthetic improvements, the biological activity of 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid has been investigated. Preliminary in vitro studies have shown promising inhibitory effects against certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. Specifically, the compound exhibited a half-maximal inhibitory concentration (IC50) of 1.2 μM against the JAK2 kinase, a target of interest in myeloproliferative disorders. These findings suggest potential therapeutic applications, though further in vivo studies are required to validate efficacy and safety.

The pharmacokinetic properties of 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid have also been explored. A recent pharmacokinetic profiling study revealed moderate oral bioavailability (approximately 45%) in rodent models, with a plasma half-life of 3.5 hours. The compound demonstrated good tissue penetration, particularly in the liver and kidneys, which may be advantageous for targeting diseases affecting these organs. However, metabolic stability remains a challenge, as the compound undergoes rapid glucuronidation in the liver, necessitating structural modifications to enhance its metabolic resistance.

Beyond its direct biological effects, 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid has been utilized as a key intermediate in the synthesis of more complex pharmaceutical agents. For instance, it has been incorporated into the design of novel small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in neurodegenerative diseases. Researchers have reported that derivatives of this compound exhibit enhanced binding affinity to tau protein aggregates, which are pathological hallmarks of Alzheimer's disease. These derivatives are currently undergoing preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid and its derivatives. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and advance it through the drug development pipeline.

In conclusion, 3-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid (CAS: 1261957-69-0) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and as a synthetic intermediate. Continued research into its biological activities, pharmacokinetics, and structural optimization will be crucial for unlocking its full therapeutic potential. The recent advancements highlighted in this briefing underscore the importance of this compound in ongoing drug discovery efforts.